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Compound of Interest

Compound Name: Butoconazole Nitrate

Cat. No.: B1668105 Get Quote

An in-depth technical guide on the synthesis of butoconazole nitrate, designed for

researchers, scientists, and drug development professionals. This document outlines the core

synthetic pathway, provides detailed experimental protocols, summarizes quantitative data, and

visualizes the process through logical diagrams.

Introduction
Butoconazole nitrate is an imidazole antifungal agent used for the treatment of vulvovaginal

candidiasis.[1] Its mechanism of action, like other azole antifungals, involves the inhibition of

the fungal cytochrome P450 enzyme 14α-demethylase. This inhibition disrupts the synthesis of

ergosterol, a critical component of the fungal cell membrane, leading to altered membrane

permeability and ultimately, fungal cell death.[1][2] The chemical name for the active moiety is

1-[4-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)thio]butyl]-1H-imidazole, and its nitrate salt is the

commonly used pharmaceutical form.[3] This guide details a prevalent multi-step synthesis

route for producing high-purity butoconazole nitrate.

Overall Synthetic Pathway
The synthesis of butoconazole nitrate is a multi-step process that begins with readily

available starting materials and proceeds through several key intermediates. The general

pathway involves the formation of a chlorohydrin intermediate, introduction of the imidazole

ring, conversion of the alcohol to a leaving group, substitution with the dichlorothiophenol

moiety, and final salt formation.
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p-Chlorobenzyl chloride

p-Chlorobenzylmagnesium
chloride (Grignard Reagent)

 + Mg
(THF)

Intermediate I1-Chloro-4-(4-chlorophenyl)-2-butanol

 1. Reaction

Epichlorohydrin

 2. Work-up

Intermediate II1-[4-(4-Chlorophenyl)-2-hydroxybutyl]-1H-imidazole

 + Imidazole
(NaH, DMF)

Imidazole

Intermediate III1-[4-(4-Chlorophenyl)-2-chlorobutyl]-1H-imidazole

 + SOCl₂
(CH₂Cl₂)

Thionyl Chloride (SOCl₂)

Butoconazole (Base)1-[4-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)thio]butyl]-1H-imidazole

 + 2,6-Dichlorothiophenol
(K₂CO₃, MIBK)

2,6-Dichlorothiophenol

Final ProductButoconazole Nitrate

 + HNO₃

Nitric Acid (HNO₃)
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Sodium Imidazolide Preparation

Main Reaction

Work-up and Isolation

Charge NaH and DMF
(Ice Bath)

Add Imidazole/DMF Solution
(Dropwise)

Heat to 60°C
(Stir for 60 min)

Cool Mixture

Add Intermediate I Solution
(Slowly)

Heat to 60°C
(Stir for 120 min)

Cool and Quench
(Pour into Ice Water)

Filter Precipitate

Wash with Water

Dry and Recrystallize

product

Intermediate II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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